Cas no 15918-08-8 (heptane, 4-methylene-)

• Product Name: heptane, 4-methylene-
• CAS No: 15918-08-8
• MF: C₈H₁₆
• MW: 112.212642669678
• CID: 865991
• PubChem ID: 519193
• Update Time: 2025-04-19

heptane, 4-methylene- Chemical and Physical Properties

Names and Identifiers

• heptane, 4-methylene-
• 2-propyl-1-pentene
• 4-methylideneheptane
• 1-Pentene, 2-propyl-
• 2-Propylpent-1-ene
• AKOS013992403
• 15918-08-8
• FYUUBXZYRPRIHC-UHFFFAOYSA-N
• DTXSID70333913

• Inchi： 1S/C8H16/c1-4-6-8(3)7-5-2/h3-7H2,1-2H3
• InChI Key： FYUUBXZYRPRIHC-UHFFFAOYSA-N
• SMILES： C(CC)C(=C)CCC

Computed Properties

• Exact Mass: 112.12528
• Monoisotopic Mass: 112.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 54.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.7198
• Melting Point: -103.01°C (estimate)
• Boiling Point: 120.2°C (estimate)
• Refractive Index: 1.4111
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Branched unsaturated hydrocarbons